Cas no 51292-55-8 ((3aR,4aS,5R,6S,7R,7aS,8R,9aR)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-6,7-diyl diacetate)

• Product Name: (3aR,4aS,5R,6S,7R,7aS,8R,9aR)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-6,7-diyl diacetate
• CAS No: 51292-55-8
• Molecular Formula: C₁₉H₂₆O₇
• Molecular Weight: 366.40554
• CID: 1571328
• PubChem ID: 171019

(3aR,4aS,5R,6S,7R,7aS,8R,9aR)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-6,7-diyl diacetate Properties

Names and Identifiers

• (3aR,4aS,5R,6S,7R,7aS,8R,9aR)-5-hydroxy-4a,8-dimethyl-3-methylidene-2-oxododecahydroazuleno[6,5-b]furan-6,7-diyl diacetate
• (3aR,3aα,7aα,9aα)-6α,7α-Bis(acetyloxy)-3a,4,4a,5,6,7,7a,8,9,9a-decahydro-5β-hydroxy-4aβ,8α-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
• [(3aR,5R,5aS,6R,7S,8R,8aS,9aR)-7-acetyloxy-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
• Hymenograndin
• Azuleno(6,5-b)furan-2(3H)-one, 6,7-bis(acetyloxy)decahydro-5-hydroxy-4a,8-dimethyl-3-methylene-, (3aR-(3aalpha,4abeta,5beta,6alpha,7alpha,7aalpha,8alpha,9aalpha))-
• 51292-55-8
• DTXSID90199290

• InChIKey： AXCKGAMPGDLORG-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H26O7/c1-8-6-13-12(9(2)18(23)26-13)7-19(5)14(8)15(24-10(3)20)16(17(19)22)25-11(4)21/h8,12-17,22H,2,6-7H2,1,3-5H3
• SMILES： CC1CC2C(CC3(C1C(C(C3O)OC(=O)C)OC(=O)C)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 366.16788
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 366.168
• Heavy Atom Count: 26
• Complexity: 656
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.13
• Refractive Index: 1.533
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 175.3°C
• Density: 1.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ambrosanolides and secoambrosanolides